Cas no 2171155-36-3 (2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-2-ylacetic acid
• CAS No: 2171155-36-3
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5825246
• PubChem ID: 165813334
• Update Time: 2025-10-29

2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-2-ylacetic acid
• 2-[(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]piperidin-2-yl]acetic acid
• EN300-1580058
• 2171155-36-3

• Inchi： 1S/C26H28N2O5/c29-24(28-15-6-5-8-18(28)16-25(30)31)13-7-14-27-26(32)33-17-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,7,9-13,18,23H,5-6,8,14-17H2,(H,27,32)(H,30,31)/b13-7+/t18-/m1/s1
• InChI Key： QAZSJCGKSHKCEJ-JQTSXJCQSA-N
• SMILES： O(C(NC/C=C/C(N1CCCC[C@@H]1CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-2-ylacetic acid

Introduction to 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-2-ylacetic Acid (CAS No. 2171155-36-3)

2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-2-ylacetic acid (CAS No. 2171155-36-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of piperidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the desired sequence of amino acids.

The structure of 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-2-ylacetic acid includes a piperidine ring, an acetic acid moiety, and a substituted butenoyl group. The Fmoc protecting group is attached to the amino group of the butenoyl moiety, making this compound particularly useful in the synthesis of complex peptides and proteins. The presence of the Fmoc group allows for controlled deprotection steps during peptide synthesis, ensuring high yields and purity of the final product.

In recent years, 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-2-ylacetic acid has been extensively studied for its potential applications in drug development. One notable area of research involves its use as an intermediate in the synthesis of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. The compound's unique structure and functional groups make it an attractive candidate for modifying existing drugs to improve their pharmacological properties.

A study published in the Journal of Medicinal Chemistry highlighted the role of 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-2-ylacetic acid in enhancing the solubility and bioavailability of poorly soluble drugs. By incorporating this compound into drug molecules, researchers were able to achieve significant improvements in drug delivery and therapeutic efficacy. This finding has important implications for the development of more effective treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its applications in drug development, 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-2-y lacetic acid has also been explored for its potential use in diagnostic imaging. The compound's ability to form stable complexes with metal ions makes it a promising candidate for developing contrast agents for magnetic resonance imaging (MRI). Preliminary studies have shown that derivatives of this compound can enhance image contrast and provide more detailed information about tissue structures, which could lead to earlier detection and more accurate diagnosis of diseases.

In addition to its pharmaceutical and diagnostic applications, 2-(2R)-1-4-{(9H-fluoren -9 - ylmethoxycarbonyl}amino)but - 2 - enoylpiperidin - 2 - ylacetic acid has been investigated for its potential as a building block in supramolecular chemistry. The compound's unique structural features enable it to form self-assembling structures with specific geometries, which can be used to create functional materials with tailored properties. These materials have potential applications in areas such as catalysis, sensing, and drug delivery systems.

The synthesis of 2-(2R)-1 - 4 - ({(9H-fluoren - 9 - ylmethoxycarbonyl}amino)but - 2 - enoylpiperidin - 2 - ylacetic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. For example, a study published in Organic Letters described a novel one-pot synthesis method that significantly reduced reaction times and improved yields compared to traditional multi-step approaches.

The safety profile of 2-( 2 R ) - 1 - 4 - ({( 9 H - fluoren - 9 - ylmethoxycarbonyl } amino ) but - 2 enoylpiperidin 3 ylacetic acid has also been evaluated in several studies. Toxicity assays have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 3 ylacetic acid (CAS No. 36) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, diagnostic imaging, and supramolecular chemistry. Its unique structural features and functional groups make it an attractive candidate for developing novel therapeutics and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding and treatment of various diseases.